gamma-Terpinene
gamma-Terpinene
Gamma-Terpinene, also known as 1, 4-p-menthadiene or g-terpinene, belongs to the class of organic compounds known as branched unsaturated hydrocarbons. These are hydrocarbons that contains one or more unsaturated carbon atoms, and an aliphatic branch. Thus, Gamma-terpinene is considered to be an isoprenoid lipid molecule. Gamma-Terpinene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Gamma-Terpinene has been detected in multiple biofluids, such as saliva, feces, and urine. Within the cell, Gamma-terpinene is primarily located in the membrane (predicted from logP). Gamma-Terpinene exists in all eukaryotes, ranging from yeast to humans. Gamma-Terpinene is a bitter, gasoline, and herbal tasting compound that can be found in a number of food items such as parsnip, green bell pepper, peppermint, and turmeric. This makes Gamma-terpinene a potential biomarker for the consumption of these food products. Gamma-Terpinene is a potentially toxic compound.
Gamma-terpinene is one of three isomeric monoterpenes differing in the positions of their two double bonds (alpha- and beta-terpinene being the others). In gamma-terpinene the double bonds are at the 1- and 4-positions of the p-menthane skeleton. It has a role as an antioxidant, a plant metabolite, a volatile oil component and a human xenobiotic metabolite. It is a monoterpene and a cyclohexadiene.
Gamma-terpinene is one of three isomeric monoterpenes differing in the positions of their two double bonds (alpha- and beta-terpinene being the others). In gamma-terpinene the double bonds are at the 1- and 4-positions of the p-menthane skeleton. It has a role as an antioxidant, a plant metabolite, a volatile oil component and a human xenobiotic metabolite. It is a monoterpene and a cyclohexadiene.
Brand Name:
Vulcanchem
CAS No.:
99-85-4
VCID:
VC0192506
InChI:
InChI=1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4,7-8H,5-6H2,1-3H3
SMILES:
CC1=CCC(=CC1)C(C)C
Molecular Formula:
C10H16
Molecular Weight:
136.23 g/mol
gamma-Terpinene
CAS No.: 99-85-4
Natural Products
VCID: VC0192506
Molecular Formula: C10H16
Molecular Weight: 136.23 g/mol
| CAS No. | 99-85-4 |
|---|---|
| Product Name | gamma-Terpinene |
| Molecular Formula | C10H16 |
| Molecular Weight | 136.23 g/mol |
| IUPAC Name | 1-methyl-4-propan-2-ylcyclohexa-1,4-diene |
| Standard InChI | InChI=1S/C10H16/c1-8(2)10-6-4-9(3)5-7-10/h4,7-8H,5-6H2,1-3H3 |
| Standard InChIKey | YKFLAYDHMOASIY-UHFFFAOYSA-N |
| SMILES | CC1=CCC(=CC1)C(C)C |
| Canonical SMILES | CC1=CCC(=CC1)C(C)C |
| Boiling Point | 183.0 °C |
| Density | 0.841-0.845 |
| Melting Point | -10.0 °C -10 °C -10°C |
| Physical Description | Liquid Colourless oily liquid; refreshing, herbaceous-citrusy aroma |
| Description | Gamma-Terpinene, also known as 1, 4-p-menthadiene or g-terpinene, belongs to the class of organic compounds known as branched unsaturated hydrocarbons. These are hydrocarbons that contains one or more unsaturated carbon atoms, and an aliphatic branch. Thus, Gamma-terpinene is considered to be an isoprenoid lipid molecule. Gamma-Terpinene exists as a liquid and is considered to be practically insoluble (in water) and relatively neutral. Gamma-Terpinene has been detected in multiple biofluids, such as saliva, feces, and urine. Within the cell, Gamma-terpinene is primarily located in the membrane (predicted from logP). Gamma-Terpinene exists in all eukaryotes, ranging from yeast to humans. Gamma-Terpinene is a bitter, gasoline, and herbal tasting compound that can be found in a number of food items such as parsnip, green bell pepper, peppermint, and turmeric. This makes Gamma-terpinene a potential biomarker for the consumption of these food products. Gamma-Terpinene is a potentially toxic compound. Gamma-terpinene is one of three isomeric monoterpenes differing in the positions of their two double bonds (alpha- and beta-terpinene being the others). In gamma-terpinene the double bonds are at the 1- and 4-positions of the p-menthane skeleton. It has a role as an antioxidant, a plant metabolite, a volatile oil component and a human xenobiotic metabolite. It is a monoterpene and a cyclohexadiene. |
| Solubility | 6.37e-05 M 0.00868 mg/mL at 22 °C Insoluble in water; soluble in most fixed oils Soluble (in ethanol) |
| Synonyms | 1,4-p-menthadiene alpha-terpinene beta-terpinene gamma-terpinene |
| Vapor Pressure | 1.09 mmHg |
| PubChem Compound | 7461 |
| Last Modified | Nov 12 2021 |
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